Cas no 1188-33-6 (N,N-Dimethylformamide diethyl acetal)

N,N-Dimethylformamide diethyl acetal (DMF-DEA) is a versatile reagent widely used in organic synthesis, particularly as a formylating and protecting agent. Its key advantages include high reactivity as a formyl anion equivalent, enabling efficient formylation reactions under mild conditions. The compound also serves as a stable precursor for dimethylformamide (DMF) derivatives, facilitating controlled release in synthetic pathways. Its compatibility with a range of solvents and substrates enhances its utility in nucleophilic additions and cyclization reactions. DMF-DEA’s moisture sensitivity necessitates careful handling, but its effectiveness in constructing complex molecular frameworks makes it valuable in pharmaceutical and fine chemical applications.
N,N-Dimethylformamide diethyl acetal structure
1188-33-6 structure
Product Name:N,N-Dimethylformamide diethyl acetal
CAS No:1188-33-6
MF:C7H17NO2
MW:147.21538233757
MDL:MFCD00009227
CID:40985
PubChem ID:70913
Update Time:2025-05-28

N,N-Dimethylformamide diethyl acetal Chemical and Physical Properties

Names and Identifiers

    • 1,1-Diethoxy-N,N-dimethylmethanamine
    • DMFDEA
    • N,N-Dimethyformamide diethy acetal
    • N,N-Dimethylformamide Diethyl Acetal [for Esterification]
    • Flumazenil Related Compound C
    • Methanamine, 1,1-diethoxy-N, N-dimethyl-
    • N,N-DIMETHYLFORMAMIDE DIETHYL ACETAL
    • 1,1-Di
    • 1,1-Diethoxytrimethylamine,1,1-Diethoxy-N,N-dimethylmethylamine
    • Bredereck's reagent
    • Diethoxymethyldimethylamine
    • Diethoxy-N,N-dimethylmethanamine
    • Dimethylformamide diethyl acetal
    • dimethylformamide dlethyl acetal
    • DMF-Diethyl acetal
    • N,N-Dimethyformamide
    • 1,1-Diethoxytrimethylamine
    • N,N-Dimethyformamidediethyacetal
    • N,N-Dimethylformamide diethyl acetal
    • MDL: MFCD00009227
    • Inchi: 1S/C7H17NO2/c1-5-9-7(8(3)4)10-6-2/h7H,5-6H2,1-4H3
    • InChI Key: BWKAYBPLDRWMCJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(N(C)C)OCC
    • BRN: 741889

Computed Properties

  • Exact Mass: 147.12600
  • Monoisotopic Mass: 147.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 70
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 21.7A^2

Experimental Properties

  • Color/Form: Colorless liquid or yellow body
  • Density: 0.859 g/mL at 25 °C(lit.)
  • Boiling Point: 130-133 °C(lit.)
  • Flash Point: Fahrenheit: 82.4 ° f
    Celsius: 28 ° c
  • Refractive Index: n20/D 1.400(lit.)
  • PSA: 21.70000
  • LogP: 0.90460
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive
  • FEMA: 2706

N,N-Dimethylformamide diethyl acetal Security Information

  • Symbol: GHS02
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H226
  • Warning Statement: P210-P370 + P378
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from flammable areas.
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes
  • Risk Phrases:R10; R36/37/38
  • Packing Group:II
  • Safety Term:3
  • Packing Group:II
  • Hazard Level:3

N,N-Dimethylformamide diethyl acetal Customs Data

  • HS CODE:29225000
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N,N-Dimethylformamide diethyl acetal Pricemore >>

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N,N-Dimethylformamide diethyl acetal Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:1188-33-6)N,N-Dimethyformamide diethy acetal
Order Number:sfd14929
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1188-33-6)N,N-dimethylformamide diethyl acetal
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Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
(CAS:1188-33-6)N,N-Dimethyformamide diethy acetal
sfd14929
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Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1188-33-6)N,N-dimethylformamide diethyl acetal
LE5080;LE1904001
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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